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Compound of Interest

Compound Name: MRL-871

Cat. No.: B15544042

For researchers, scientists, and drug development professionals, the proper handling and
disposal of potent, biologically active small molecules like MRL-871 are paramount for ensuring
laboratory safety and maintaining experimental integrity. This document provides essential,
immediate safety and logistical information, including operational and disposal plans for MRL-
871, a potent and allosteric retinoic acid receptor-related orphan receptor yt (RORyt) inverse
agonist.[1]

Personal Protective Equipment (PPE)

Given the potent nature of MRL-871 and the lack of comprehensive public safety data, a
cautious approach to personal protective equipment is warranted. The following table outlines
the recommended PPE for handling this compound.
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Activity

Recommended PPE

Rationale

Weighing and Dispensing
(Solid Form)

- Full-face powered air-
purifying respirator (PAPR) or
a certified respirator with
appropriate particulate filters.-
Disposable, solid-front lab coat
with tight-fitting cuffs.- Double
chemical-resistant gloves (e.g.,
nitrile).- Safety glasses or
goggles (if not using a full-face

respirator).

High risk of aerosolization and
inhalation of potent powders.
Full respiratory protection is
critical. Double-gloving
provides an extra barrier

against dermal exposure.

Solution Preparation and

Handling

- Chemical fume hood or other
suitable ventilated enclosure.-
Lab coat.- Safety glasses with
side shields or chemical splash
goggles.- Single pair of
chemical-resistant gloves (e.g.,

nitrile).

Reduced risk of aerosolization
compared to handling
powders, but potential for

splashes and spills remains.

Operational Plan: Step-by-Step Handling

Procedures

A systematic workflow is crucial to minimize exposure and prevent contamination.

e Preparation and Pre-Handling:

o Consult the Safety Data Sheet (SDS) and conduct a thorough risk assessment for the

specific procedures being undertaken.

o Ensure a chemical fume hood or other containment device is certified and functioning

correctly.

o Decontaminate the work surface before and after handling.

o Prepare a spill kit appropriate for the quantities of MRL-871 and solvents being used.
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e Compound Handling:

o

Wear the appropriate PPE as outlined in the table above.

[¢]

When weighing the solid form of MRL-871, do so within a ventilated balance enclosure or
a chemical fume hood to minimize inhalation exposure.

[¢]

When preparing solutions, handle all materials within a certified chemical fume hood.

o

For reconstitution, MRL-871 is often dissolved in DMSO.[1]
e Post-Handling and Decontamination:

o Decontaminate all equipment and work surfaces with an appropriate solvent (e.g., 70%
ethanol) followed by a suitable cleaning agent.

o Carefully doff PPE to avoid cross-contamination.
o Dispose of all contaminated materials as hazardous waste.

Disposal Plan

The disposal of MRL-871 and all contaminated materials must be managed as hazardous
waste to prevent environmental contamination and accidental exposure.

e Unused/Expired Compound: Do not dispose of MRL-871 down the drain or in regular trash.
Collect it in a clearly labeled, sealed container for hazardous waste.

o Contaminated Labware: All disposable labware that has come into contact with MRL-871
(e.g., pipette tips, tubes, vials) must be collected in a designated hazardous waste container.

o Contaminated PPE: Gloves, disposable lab coats, and other contaminated PPE should be
placed in a sealed bag and disposed of as hazardous chemical waste.

e Waste Pickup: Contact your institution's Environmental Health and Safety (EHS) department
to arrange for the collection and disposal of hazardous waste in accordance with local, state,
and federal regulations.
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Quantitative Data Summary

Parameter Value Source

CAS Number 1392809-08-3 [1][2][3]

] -80°C for up to 6 months;
Storage of Stock Solution [1]
-20°C for up to 1 month.

Experimental Workflow for Safe Handling
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Caption: Workflow for the safe handling and disposal of MRL-871.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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